1-ethyl-3-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-indazole

• IUPAC Name: 1-ethyl-3-thiophen-2-yl-4,5,6,7-tetrahydroindazole
• InChI: InChI=1S/C13H16N2S/c1-2-15-11-7-4-3-6-10(11)13(14-15)12-8-5-9-16-12/h5,8-9H,2-4,6-7H2,1H3
• InChI Key: SCLHDLLRQGMIEX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(CCCC2)C(=N1)C3=CC=CS3
• Molecular Formula: C13H16N2S
• Molecular Weight: 232.35 g/mol
• CAS No.: 2098089-73-5

Description

1-ethyl-3-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-indazole (ETT) is a heterocyclic compound belonging to the family of indazoles, a class of compounds with a wide range of applications in the field of medicinal chemistry. ETT has been extensively studied in recent years due to its potential application in the synthesis of drugs and its ability to act as a therapeutic agent. In

Scientific Research Applications

Synthesis and Biological Activity

The compound 1-ethyl-3-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-indazole is a versatile molecule that serves as a core structure for the synthesis of various derivatives with significant biological activities. In a study, derivatives of this compound were synthesized and evaluated for their differentiation and proliferation effects on HL-60 cells and antiproliferative activities against several cancer cell lines, including non-small cell lung cancer, breast cancer, ovarian cancer, liver cancer, and colon cancer. Compounds derived from this structure showed potential as lead compounds for further research due to their ability to induce differentiation and potentiate the induction of differentiation by all-trans retinoic acid (ATRA). Among these, specific derivatives exhibited selective antiproliferatory activities for MCF-7 (breast cancer) and HL-60 cancer cells, suggesting their potential as new leads for cancer therapy (郭瓊文, 2006).

Antimicrobial and Antifungal Evaluation

Another research focus is the antimicrobial and antifungal evaluation of novel derivatives containing the this compound moiety. A study synthesized a series of novel di-[3(thiophen-2-yl-methyl)-4,5-dihydro-1H-[1,2,4]triazole-5-one-4yl]n-alkanes, demonstrating good antifungal activity only against yeast fungi. One compound showed antimicrobial activity against specific bacteria and yeast fungi, indicating the potential of these derivatives in developing new antimicrobial agents (Ünver, Düğdü, Sancak, & Er, 2008).

Anti-Angiogenic Agents

The search for novel anti-angiogenic agents led to the synthesis of N2-(substituted benzyl)-3-(4-methylphenyl)indazoles, utilizing the core structure of this compound. This study identified several derivatives with significant anti-angiogenic activity, offering new directions for the development of anti-angiogenic therapies (Huang et al., 2006).

Mechanism of Action

Indazole Derivatives

Indazole is a type of organic compound that contains a benzene ring fused to a pyrazole ring . Indazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities are often due to the indazole scaffold’s ability to bind with high affinity to multiple receptors .

Thiophene Derivatives

Thiophene is a five-membered ring made up of one sulfur atom and four carbon atoms . Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors . Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Analysis

Biochemical Properties

1-ethyl-3-(thiophen-2-yl)-4,5,6,7-tetrahydro-1H-indazole plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to inhibit certain enzymes involved in inflammatory pathways, thereby exhibiting anti-inflammatory properties . Additionally, this compound can bind to specific receptors, modulating their function and leading to potential therapeutic effects .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, particularly those involved in inflammation and apoptosis . By modulating gene expression, this compound can alter cellular metabolism and promote or inhibit the production of specific proteins . These effects are observed across various cell types, including immune cells and cancer cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to enzymes and receptors, either inhibiting or activating them . This binding can lead to changes in gene expression, influencing the production of proteins involved in inflammation, cell growth, and apoptosis . The compound’s ability to modulate these pathways makes it a potential candidate for therapeutic applications .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function . Studies have shown that while the compound remains stable under certain conditions, it may degrade over time, leading to a decrease in its efficacy . Long-term exposure to this compound can result in sustained changes in cellular processes, which are important for understanding its potential therapeutic applications.